Cas no 135236-72-5 (Calcium b-hydroxy-b-methylbutyrate)

• Product Name: Calcium b-hydroxy-b-methylbutyrate
• CAS No: 135236-72-5
• MF: C₁₀H₂₂CaO₇
• MW: 294.3555
• MDL: MFCD01321171
• CID: 64350
• Update Time: 2026-04-02

Calcium b-hydroxy-b-methylbutyrate Chemical and Physical Properties

Names and Identifiers

• Calcium beta-hydroxy-beta-methylbutyrate
• b-hydroxy-b-methylbutyrate calcium salt
• BETA-HYDROXY-BETA-METHYL BUTYRATE CALCIUM SALT
• BETA-HYDROXYISOVALERIC ACID CALCIUM SALT HYDRATE
• CALCIUM 3-HYDROXY-3-METHYL BUTYRATE
• CALCIUM 3-HYDROXY-3-METHYLBUTYRATE MONOHYDRATE
• calcium b-hydroxy-b-methylbutyrate
• calcium b-hydroxy-b-methyl-butyrate
• Calcium 3-hydroxy-3-methylbutyrate hydrate
• CALCIUM 3-HYDROXY-3-METHY BUTYRATE
• CALCIUM B-HYDROXY-B-METHYLBUTYRATE(P)
• CALCIUMΒ-HYDROXY-Β-METHYL BUTYRATE
• 3-Hydroxy-3-methylbutyric Acid Calcium Salt Hydrate
• 3-Hydroxy-3-methylbutyric Acid Calcium Salt Monohydrate
• calcium,3-hydroxy-3-methylbutanoate
• HMB-Ca
• Calcium HMB
• Calcium beta-hydroxy-beta-methyl-butyrate
• beta-Hydroxy-beta-methylbutyrate calcium salt
• Calcium;3-hydroxy-3-methylbutanoic acid;hydrate
• Calciumbeta-hydroxy-beta-methylbutyrate
• Calcium b-hydroxy-b-methylbutyrate

• MDL： MFCD01321171
• Inchi： 1S/2C5H10O3.Ca.H2O/c2*1-5(2,8)3-4(6)7;;/h2*8H,3H2,1-2H3,(H,6,7);;1H2
• InChI Key： FOKOZIOYBKFKJD-UHFFFAOYSA-N
• SMILES： [Ca].O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(=O)O[H].O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(=O)O[H].O([H])[H]

Computed Properties

• Exact Mass: 274.07300
• Monoisotopic Mass: 274.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 95.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: White powder
• Melting Point: 221-225°C
• Boiling Point: 242.8 °C at 760 mmHg
• Flash Point: 114.9 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 93.06000
• LogP: 0.30980
• Solubility: Soluble in water, slightly soluble in ethanol

Calcium b-hydroxy-b-methylbutyrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1179 3/PG 2
• WGK Germany：1
• Safety Instruction： S16; S23
• RTECS：KN4725000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R22
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Calcium b-hydroxy-b-methylbutyrate

Introduction to Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5)

Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5), commonly known as Calcium HMB, is a compound that has garnered significant attention in the field of nutritional supplements and sports science. This calcium salt of b-hydroxy-b-methylbutyrate (HMB) is widely recognized for its potential benefits in muscle recovery, exercise performance, and overall health. The increasing interest in this compound stems from its ability to support the body's metabolic processes, particularly in the context of muscle protein synthesis and fat metabolism.

The chemical structure of Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5) consists of a calcium ion bound to the carboxyl groups of the HMB molecule. This configuration enhances its solubility and bioavailability, making it an effective supplement for various applications. The compound is derived from the catabolism of leucine, an essential amino acid, which underscores its natural role in human metabolism.

Recent research has highlighted the multifaceted benefits of Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5). Studies have shown that it can help reduce muscle soreness and inflammation following intense physical activity, thereby accelerating recovery times. Additionally, it has been observed to improve muscle strength and endurance, making it a popular choice among athletes and fitness enthusiasts. The compound's ability to modulate the balance between protein synthesis and breakdown suggests its potential in maintaining muscle mass during periods of calorie restriction or high physical demand.

In terms of mechanism of action, Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5) appears to influence several key pathways involved in muscle health. It has been demonstrated to activate the mTOR (mechanistic target of rapamycin) pathway, which is crucial for protein synthesis. By enhancing mTOR signaling, HMB may promote the growth of new muscle tissue and prevent muscle wasting. Furthermore, it can inhibit the activity of an enzyme called beta-hydroxy-beta-methylbutyrate dehydrogenase (HMBDH), which is responsible for converting HMB into acetoacetate. This inhibition leads to higher levels of HMB in the bloodstream, further amplifying its beneficial effects.

The pharmacokinetics of Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5) have been thoroughly investigated to ensure optimal dosing and formulation. Studies indicate that oral supplementation results in peak plasma levels within a few hours post-ingestion. The compound exhibits good bioavailability, meaning a significant portion of the administered dose is absorbed and utilized by the body. This makes it a reliable supplement for long-term use in both clinical and athletic settings.

Evidence from clinical trials supports the efficacy of Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5) in enhancing physical performance. For instance, a study published in the Journal of Strength and Conditioning Research found that athletes supplementing with HMB experienced greater improvements in strength gains and reduced muscle damage compared to placebo groups. Another study demonstrated that HMB supplementation could help preserve muscle mass during resistance training in older adults, highlighting its potential role in age-related muscle loss.

Beyond its applications in sports science, Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5) has shown promise in various other health contexts. Research suggests that it may have anti-inflammatory properties, which could be beneficial for individuals with chronic inflammatory conditions such as rheumatoid arthritis. Additionally, preliminary studies have explored its potential role in managing metabolic disorders like obesity and type 2 diabetes by influencing lipid metabolism.

The safety profile of Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5) is another area where it stands out. Unlike some other supplements that may cause gastrointestinal discomfort or other side effects, HMB is generally well-tolerated at recommended doses. Most users report no significant adverse effects when taking it as directed. However, as with any supplement, individuals with pre-existing health conditions should consult with a healthcare professional before starting HMB supplementation.

In conclusion, Calcium b-hydroxy-b-methylbutyrate (CAS No: 135236-72-5) is a promising compound with a wide range of potential applications in health and fitness. Its ability to support muscle recovery, enhance exercise performance, and modulate metabolic pathways makes it a valuable addition to any wellness regimen. As ongoing research continues to uncover new benefits and mechanisms of action, the popularity and utility of this compound are likely to grow even further.